Cas no 88948-18-9 (Benzenamine, 4,4'-(phenylmethylene)bis[3-chloro-)

Benzenamine, 4,4'-(phenylmethylene)bis[3-chloro- structure
88948-18-9 structure
Product Name:Benzenamine, 4,4'-(phenylmethylene)bis[3-chloro-
CAS No:88948-18-9
MF:C19H16Cl2N2
MW:343.249742507935
CID:618840
PubChem ID:13184837
Update Time:2025-04-19

Benzenamine, 4,4'-(phenylmethylene)bis[3-chloro- Chemical and Physical Properties

Names and Identifiers

    • 4-[(4-amino-2-chlorophenyl)-phenylmethyl]-3-chloroaniline
    • DTXSID90525656
    • 88948-18-9
    • 4,4'-(Phenylmethylene)bis(3-chloroaniline)
    • Benzenamine, 4,4'-(phenylmethylene)bis[3-chloro-
    • Inchi: 1S/C19H16Cl2N2/c20-17-10-13(22)6-8-15(17)19(12-4-2-1-3-5-12)16-9-7-14(23)11-18(16)21/h1-11,19H,22-23H2
    • InChI Key: LUSGZPBYNLPAST-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C=CC=1C(C1C=CC=CC=1)C1C=CC(=CC=1Cl)N)N

Computed Properties

  • Exact Mass: 342.0690539g/mol
  • Monoisotopic Mass: 342.0690539g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 3
  • Complexity: 346
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.2
  • Topological Polar Surface Area: 52Ų
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